Cas no 1004316-18-0 (5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate)

• Product Name: 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate
• CAS No: 1004316-18-0
• Molecular Formula: C₂₃H₂₇N₃O₂S
• Molecular Weight: 409.544384241104
• CID: 2083289
• PubChem ID: 59721242

5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate Properties

Names and Identifiers

• thiazol-5-ylmethyl ((2R,5R)-5-amino-1,6-diphenylhexan-2-yl)carbamate
• N-[(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentyl]carbamic acid 5-thiazolylmethyl ester
• 05Z7Y6M6DK
• 1,3-thiazol-5-ylmethyl N-[(2R,5R)-5-amino-1,6-diphenylhexan-2-yl]carbamate
• 5-Thiazolylmethyl N-((1R,4R)-4-amino-5-phenyl-1-(phenylmethyl)pentyl)carbamate
• Carbamic acid, N-((1R,4R)-4-amino-5-phenyl-1-(phenylmethyl)pentyl)-, 5-thiazolylmethyl ester

• InChIKey： NDRGYGLCIPEVCJ-NHCUHLMSSA-N
• Inchi： 1S/C23H27N3O2S/c24-20(13-18-7-3-1-4-8-18)11-12-21(14-19-9-5-2-6-10-19)26-23(27)28-16-22-15-25-17-29-22/h1-10,15,17,20-21H,11-14,16,24H2,(H,26,27)/t20-,21-/m1/s1
• SMILES： S1C=NC=C1COC(N[C@@H](CC1C=CC=CC=1)CC[C@H](CC1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 11
• Heavy Atom Count: 29
• Complexity: 467
• XLogP3: 4.3
• Topological Polar Surface Area: 106

Experimental Properties

• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
• Density: 1.197±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives